Cas no 2034374-86-0 (N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide)

• Product name: N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide
• CAS No: 2034374-86-0
• MF: C₁₉H₂₁N₃O₃S₂
• MW: 403.518341779709
• CID: 5334746

N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-2,3-dihydrobenzofuran-5-sulfonamide
• N-[2-(3,5-dimethyl-4-thiophen-2-ylpyrazol-1-yl)ethyl]-2,3-dihydro-1-benzofuran-5-sulfonamide
• N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide

• Inchi： 1S/C19H21N3O3S2/c1-13-19(18-4-3-11-26-18)14(2)22(21-13)9-8-20-27(23,24)16-5-6-17-15(12-16)7-10-25-17/h3-6,11-12,20H,7-10H2,1-2H3
• InChI Key： UYVGBYGSFVQIAK-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCO2)(NCCN1C(C)=C(C2=CC=CS2)C(C)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 612
• XLogP3: 3
• Topological Polar Surface Area: 110

Additional information on N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide

N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide (CAS No. 2034374-86-0): An Emerging Compound in Pharmaceutical Research

N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide (CAS No. 2034374-86-0) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of sulfonamides and features a complex molecular framework that includes a benzofuran core and a thiophene-substituted pyrazole moiety. The combination of these structural elements endows the compound with a range of biological activities, making it a promising candidate for further investigation.

The chemical structure of N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide is characterized by its multifunctional nature. The benzofuran ring system is known for its antioxidant and anti-inflammatory properties, while the thiophene-substituted pyrazole moiety contributes to its potential as an inhibitor of various enzymes and receptors. The sulfonamide group, a common functional group in pharmaceuticals, adds to the compound's solubility and bioavailability, enhancing its overall pharmacological profile.

Recent studies have explored the biological activities of N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide in various contexts. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another promising application of N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide is in the field of cancer research. Preclinical studies have demonstrated that this compound has potent antiproliferative effects on various cancer cell lines, including breast cancer, colon cancer, and lung cancer. The mechanism of action appears to involve the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

In addition to its anti-inflammatory and anticancer properties, N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide has also shown promise in neurodegenerative disease models. Studies have indicated that this compound can protect neurons from oxidative stress and reduce the accumulation of toxic protein aggregates, which are hallmarks of diseases such as Alzheimer's and Parkinson's disease. These findings suggest that the compound may have neuroprotective effects and could be further investigated for potential therapeutic applications in neurodegenerative disorders.

The pharmacokinetic properties of N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide have also been studied to assess its suitability for clinical development. In animal models, the compound has demonstrated good oral bioavailability and a favorable pharmacokinetic profile. It has been shown to have a reasonable half-life and low toxicity at therapeutic doses, which are important considerations for drug development.

To further validate the therapeutic potential of N-{2-[3,5-dimethyl-4-(thiophen-2-y l)-1H-pyrazol - 1 - yl ] ethyl } - 2 , 3 - dihydro - 1 - benzofuran - 5 - sulfonamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various conditions. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at tested doses.

In conclusion, N-{2-[3,5-dimethyl - 4 -( thiophen - 2 - yl ) - 1 H - pyrazol - 1 - yl ] ethyl } - 2 , 3 - dihydro - 1 - benzofuran - 5 - sulfonamide (CAS No. 2034374 - 86 - 0) represents a promising candidate for further development in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for treating a range of diseases. As more data from ongoing clinical trials become available, it is expected that this compound will continue to be a focus of intense scientific interest.